Cas no 2138265-78-6 (Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]-)

• Product Name: Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]-
• CAS No: 2138265-78-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5300406
• Update Time: 2025-10-31

Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]-

• Inchi： 1S/C13H20N2O/c1-4-5-12(16)15-11-8-6-10(7-9-11)13(2,3)14/h6-9H,4-5,14H2,1-3H3,(H,15,16)
• InChI Key： OHSPTBGNTSVNRW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N)(C)C)C=C1)(=O)CCC

Additional information on Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]-

Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- (CAS No. 2138265-78-6): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]-, identified by its CAS number 2138265-78-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- consists of a butanamide moiety linked to a phenyl ring substituted with an isopropyl group at the para position. This specific arrangement imparts distinct physicochemical properties, including solubility characteristics and reactivity profiles, which are crucial for its utility in synthetic chemistry and drug design. The presence of both amide and aromatic functional groups makes this compound a versatile intermediate in organic synthesis, facilitating the development of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in amide-based compounds due to their potential as bioactive molecules. The structural motif of Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- aligns well with this trend, as it combines the amide group's ability to form hydrogen bonds with the aromatic system's capacity for receptor binding. This combination has been exploited in the design of molecules targeting various biological pathways, including those involved in inflammation, pain perception, and neurological disorders.

One of the most compelling aspects of Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the isopropyl-substituted phenyl ring have been explored to optimize binding affinity and selectivity towards specific biological targets. These efforts have led to the identification of novel compounds with promising therapeutic effects.

The chemical synthesis of Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- presents both challenges and opportunities. The synthesis typically involves multi-step reactions, including condensation reactions to form the amide bond and functional group transformations to introduce the isopropyl group on the phenyl ring. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also enable the introduction of additional functional groups for further derivatization.

The analytical characterization of Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- is another critical aspect that ensures its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide detailed insights into the compound's composition and help in identifying any impurities that might affect its performance in downstream applications.

In academic research, Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- has been utilized as a key intermediate in studying enzyme mechanisms and developing new catalysts. Its ability to interact with biological molecules has made it a valuable tool in computational chemistry simulations aimed at understanding molecular recognition processes. These studies contribute to a deeper understanding of how small molecules interact with biological targets, which is essential for rational drug design.

The emerging field of medicinal chemistry has also benefited from the use of Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- as a building block for drug candidates. Its structural features have been incorporated into molecules designed to modulate neurotransmitter receptors, enzymes involved in metabolic pathways, and other critical biological targets. Preclinical studies have demonstrated the potential efficacy of these derivatives in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases.

The environmental impact of synthesizing and using Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- is an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, researchers are exploring biodegradable derivatives to ensure that any residual compounds do not persist in the environment. These sustainable practices align with broader goals in chemical manufacturing aimed at reducing ecological footprints while maintaining high standards of product quality.

The future prospects for Butanamide, N-[4-(1-amino-1-methylethyl)phenyl]- are promising as new applications continue to emerge. Advances in synthetic chemistry will likely lead to more efficient methods for producing this compound and its derivatives. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will drive innovation by combining expertise from different fields to address complex biological challenges.

In conclusion, represents a significant advancement in chemical research with diverse applications spanning pharmaceuticals biochemicals research materials science . Its unique structural features make it a valuable tool for developing novel therapeutic agents understanding biological processes . As research progresses further exploration into this compound will undoubtedly yield new insights breakthroughs . p >